![molecular formula C25H21N3O3 B2814545 N-(4-acetylphenyl)-2-(2-oxo-4-phenyl-2,3-dihydro-1H-1,5-benzodiazepin-1-yl)acetamide CAS No. 842109-86-8](/img/structure/B2814545.png)
N-(4-acetylphenyl)-2-(2-oxo-4-phenyl-2,3-dihydro-1H-1,5-benzodiazepin-1-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-acetylphenyl)-2-(2-oxo-4-phenyl-2,3-dihydro-1H-1,5-benzodiazepin-1-yl)acetamide is a useful research compound. Its molecular formula is C25H21N3O3 and its molecular weight is 411.461. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Structural Analysis
- A study by Nguyen, Bui, and Nguyen (2018) presents the synthesis of a benzothiazepine derivative, closely related to the chemical structure of interest, demonstrating the process and structural determination of similar compounds using various spectral data (Nguyen, Bui, & Nguyen, 2018).
Pharmacological Properties
- Fryer, Leimgruber, and Trybulski (1982) conducted research on similar compounds, focusing on their pharmacological properties, comparing them with corresponding cyclized products (Fryer, Leimgruber, & Trybulski, 1982).
Antibacterial Activities
- Akbarzadeh et al. (2012) explored the synthesis of similar benzodiazepine derivatives and evaluated their antibacterial activities in vitro, highlighting the potential medical applications of these compounds (Akbarzadeh, Amanpour, Soorki, & Bazgir, 2012).
Antifungal and Antibacterial Screening
- Dandia, Sehgal, and Upreti (1995) synthesized novel benzothiazepines related to the chemical of interest and screened them for antifungal and antibacterial activities, providing insights into their potential applications in combating infections (Dandia, Sehgal, & Upreti, 1995).
Potential Anxiolytic Agents
- Dumoulin et al. (1998) synthesized a series of compounds including derivatives of benzodiazepine, evaluating their potential as anxiolytic agents, which suggests possible applications in treating anxiety-related disorders (Dumoulin, Boulouard, Daoust, & Rault, 1998).
Antitumor Activity Evaluation
- Yurttaş, Tay, and Demirayak (2015) conducted studies on benzothiazole derivatives for potential antitumor activity, indicating the possible use of similar benzodiazepine compounds in cancer treatment (Yurttaş, Tay, & Demirayak, 2015).
Ring Rearrangements and Reactivity Studies
- Salah, Ahmed, and Hassan (2017) explored ring rearrangements and reactivity of related benzodiazepine compounds, offering insights into the chemical behavior and potential for generating various derivatives (Salah, Ahmed, & Hassan, 2017).
properties
IUPAC Name |
N-(4-acetylphenyl)-2-(2-oxo-4-phenyl-3H-1,5-benzodiazepin-1-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H21N3O3/c1-17(29)18-11-13-20(14-12-18)26-24(30)16-28-23-10-6-5-9-21(23)27-22(15-25(28)31)19-7-3-2-4-8-19/h2-14H,15-16H2,1H3,(H,26,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LDJNFGLYKRGSQY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=C(C=C1)NC(=O)CN2C(=O)CC(=NC3=CC=CC=C32)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H21N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
411.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.